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Compound of Interest

Compound Name:
(E)-3-(2-hydroxyethylamino)prop-

2-enal

Cat. No.: B219828 Get Quote

Application Notes and Protocols for (E)-3-(2-
hydroxyethylamino)prop-2-enal
For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-3-(2-hydroxyethylamino)prop-2-enal is a bifunctional molecule belonging to the class of

α,β-unsaturated aldehydes, commonly known as enals. Its structure, featuring a reactive

aldehyde, a nucleophilic secondary amine, and a hydrophilic hydroxyethyl group, makes it a

versatile building block in organic synthesis and a compound of interest for various biological

and pharmaceutical applications. The conjugated system of the enal moiety is a key feature

influencing its reactivity, often participating in Michael additions and other nucleophilic attacks.

The presence of the N-(2-hydroxyethyl)amino group significantly modulates the electronic

properties of the enal system, acting as an electron-donating group. This document provides

detailed protocols for the preparation of solutions of (E)-3-(2-hydroxyethylamino)prop-2-enal
for experimental use, along with relevant chemical and physical data to ensure safe and

effective handling.
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A summary of the key chemical and physical properties of (E)-3-(2-hydroxyethylamino)prop-
2-enal and related compounds is presented below. Due to the limited availability of

experimental data for the title compound, properties of analogous structures are included for

comparative purposes.

Property

(E)-3-(2-
hydroxyethyla
mino)prop-2-
enal

(E)-3-
aminoprop-2-
enal[1]

Acrolein (prop-
2-enal)

2-
Aminoethanol

CAS Number 119864-25-4[2] 28636-16-0 107-02-8 141-43-5

Molecular

Formula
C5H9NO2[2] C3H5NO C3H4O C2H7NO

Molecular Weight

( g/mol )
115.13[2] 71.08 56.06 61.08

Appearance

Inferred: Pale

yellow to brown

liquid or solid

Not specified Colorless liquid
Colorless,

viscous liquid

Boiling Point (°C) Not available Not available 53 170

Melting Point

(°C)
Not available Not available -87 10.3

Solubility

Inferred: Soluble

in water and

polar organic

solvents (e.g.,

ethanol, DMSO)

Not specified
Soluble in water

(21.25 g/100 mL)

Miscible with

water

Solution Preparation Protocols
The following protocols are designed to provide a starting point for the preparation of solutions

of (E)-3-(2-hydroxyethylamino)prop-2-enal. Researchers should optimize these protocols

based on their specific experimental needs and the stability of the compound under their

experimental conditions.
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General Safety Precautions
(E)-3-(2-hydroxyethylamino)prop-2-enal is a reactive α,β-unsaturated aldehyde and

should be handled with caution.

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of vapors and contact with skin and eyes. In case of contact, rinse

immediately and thoroughly with water.

Due to its potential reactivity, store the compound under an inert atmosphere (e.g., argon or

nitrogen) at low temperatures (-20°C is recommended for long-term storage).

Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., 10 mM)
This protocol is suitable for experiments where an aqueous solution is required, such as in

many biological assays.

Materials:

(E)-3-(2-hydroxyethylamino)prop-2-enal

High-purity water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Volumetric flask

Magnetic stirrer and stir bar (optional)

Vortex mixer

Procedure:
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Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of (E)-3-(2-hydroxyethylamino)prop-2-enal needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.010 L x 115.13 g/mol = 0.011513 g = 11.51 mg

Weigh the compound: Carefully weigh out the calculated mass of (E)-3-(2-
hydroxyethylamino)prop-2-enal on an analytical balance.

Dissolution:

Transfer the weighed compound to a 10 mL volumetric flask.

Add a small amount of high-purity water (approximately 5-7 mL) to the flask.

Gently swirl the flask or use a vortex mixer to dissolve the compound completely. A

magnetic stirrer can also be used for gentle agitation.

The presence of the hydroxyl and amino groups suggests good water solubility.

Final Volume Adjustment: Once the solid is completely dissolved, add high-purity water to

the volumetric flask until the bottom of the meniscus reaches the calibration mark.

Mixing and Storage:

Cap the flask and invert it several times to ensure a homogeneous solution.

It is recommended to prepare fresh solutions for each experiment due to the potential for

degradation of α,β-unsaturated aldehydes in aqueous media.

If short-term storage is necessary, store the solution at 2-8°C and protect it from light. For

longer-term storage, aliquots can be flash-frozen in liquid nitrogen and stored at -80°C,

though stability under these conditions should be experimentally verified.

Protocol 2: Preparation of a Stock Solution in an
Organic Solvent (e.g., 50 mM in DMSO)
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This protocol is suitable for experiments requiring a more concentrated stock solution or for

compounds with limited aqueous solubility. DMSO is a common solvent for preparing stock

solutions of small molecules for biological screening.

Materials:

(E)-3-(2-hydroxyethylamino)prop-2-enal

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate-sized volumetric flask or vial

Vortex mixer

Procedure:

Calculate the required mass: To prepare 2 mL of a 50 mM stock solution in DMSO:

Mass (g) = 0.050 mol/L x 0.002 L x 115.13 g/mol = 0.011513 g = 11.51 mg

Weigh the compound: Accurately weigh the calculated mass of (E)-3-(2-
hydroxyethylamino)prop-2-enal.

Dissolution:

Transfer the compound to a suitable vial or small volumetric flask.

Add the required volume of anhydrous DMSO (2 mL in this example).

Use a vortex mixer to ensure complete dissolution. Gentle warming in a water bath may

be necessary if the compound dissolves slowly, but care should be taken to avoid

degradation.

Storage:
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Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.

Ensure the vials are tightly sealed to prevent moisture absorption by the DMSO.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate a typical experimental workflow for using (E)-3-(2-
hydroxyethylamino)prop-2-enal solutions and a conceptual diagram of its synthesis via

Michael Addition.
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Caption: A typical experimental workflow for the preparation and use of (E)-3-(2-
hydroxyethylamino)prop-2-enal solutions.
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Caption: Synthesis of (E)-3-(2-hydroxyethylamino)prop-2-enal via Michael Addition.[2]

Conclusion
These application notes provide a foundational guide for the preparation of solutions of (E)-3-
(2-hydroxyethylamino)prop-2-enal for various research applications. Due to the reactive

nature of this compound, it is imperative to adhere to strict safety protocols and to consider its

stability when designing experiments. The provided protocols for aqueous and organic solvent-

based solutions offer a starting point that can be adapted to specific experimental

requirements. Researchers are encouraged to perform small-scale stability tests under their

specific experimental conditions to ensure the integrity of the compound throughout their

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solution preparation of (E)-3-(2-
hydroxyethylamino)prop-2-enal for experiments]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b219828#solution-preparation-of-e-3-2-
hydroxyethylamino-prop-2-enal-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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